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Compound of Interest

Compound Name: 3-Ethoxypropionic acid

Cat. No.: B072214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3-Ethoxypropionic acid, a

valuable carboxylic acid derivative. This document will delve into its chemical and physical

properties, outline a detailed synthesis protocol, discuss its current and potential applications in

research and drug development, and provide essential safety and handling information. The

content is structured to provide not just procedural steps but also the scientific rationale behind

them, ensuring a thorough understanding for its practical application.

Core Chemical Identity and Properties
3-Ethoxypropionic acid is an organic compound featuring both an ether and a carboxylic acid

functional group. This unique structure imparts specific properties that make it a subject of

interest in various chemical syntheses.

Molecular Structure and Identifiers
Molecular Formula: C₅H₁₀O₃[1]

Molecular Weight: 118.13 g/mol [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b072214?utm_src=pdf-interest
https://www.benchchem.com/product/b072214?utm_src=pdf-body
https://www.benchchem.com/product/b072214?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxypropionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxypropionic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Number: 4324-38-3 (primary), 1331-11-9[1]

IUPAC Name: 3-ethoxypropanoic acid[1]

Synonyms: β-Ethoxypropionic acid, O-Ethylhydracrylic Acid[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Ethoxypropionic acid is

crucial for its effective use in experimental design, particularly for reaction setup and

purification processes.

Property Value Source

Boiling Point 203 °C at 760 mmHg ChemNet

Density 1.054 g/cm³ ChemNet

Flash Point 83.5 °C ChemNet

Refractive Index 1.422 ChemNet

Vapor Pressure 0.117 mmHg at 25 °C ChemNet

Water Solubility 180.68 g/L at 25 °C TGSC

Ethanol Solubility 243.25 g/L at 25 °C TGSC

Methanol Solubility 442.83 g/L at 25 °C TGSC

Isopropanol Solubility 138.36 g/L at 25 °C TGSC

Synthesis of 3-Ethoxypropionic Acid
The primary and most direct laboratory-scale synthesis of 3-Ethoxypropionic acid is achieved

through the alkaline hydrolysis of its corresponding ethyl ester, Ethyl 3-ethoxypropionate. This

method is reliable and yields the desired product with high purity after appropriate workup and

purification.

Synthesis Workflow
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The overall workflow for the synthesis of 3-Ethoxypropionic acid from its ethyl ester involves

the initial hydrolysis reaction, followed by acidification to protonate the carboxylate salt, and

finally, extraction and purification of the final product.
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Step 1: Alkaline Hydrolysis

Step 2: Acidification

Step 3: Workup & Purification
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Caption: Workflow for the synthesis of 3-Ethoxypropionic acid.
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Detailed Experimental Protocol: Alkaline Hydrolysis of
Ethyl 3-ethoxypropionate
This protocol details the steps for the synthesis of 3-Ethoxypropionic acid via the hydrolysis

of Ethyl 3-ethoxypropionate.

Materials:

Ethyl 3-ethoxypropionate (EEP)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), concentrated

Diethyl ether (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve a known molar equivalent of sodium hydroxide in deionized water.

Addition of Ester: To the stirred sodium hydroxide solution, add one molar equivalent of Ethyl

3-ethoxypropionate.

Hydrolysis: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours, or until

the reaction is complete (monitored by TLC or GC). The ester layer should gradually

disappear as it is hydrolyzed into the water-soluble sodium salt.

Cooling: After the reaction is complete, cool the mixture to room temperature.

Acidification: Slowly add concentrated hydrochloric acid to the cooled reaction mixture with

stirring until the solution is acidic (pH ~2). This will protonate the sodium 3-ethoxypropanoate

to form 3-Ethoxypropionic acid, which may separate as an oil.
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Extraction: Transfer the acidified mixture to a separatory funnel and extract the product with

several portions of diethyl ether.

Washing: Combine the organic extracts and wash with brine (saturated NaCl solution) to

remove any remaining water-soluble impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate by rotary

evaporation.

Purification: The crude 3-Ethoxypropionic acid can be further purified by vacuum distillation

to yield the final, high-purity product.

Applications in Research and Drug Development
While its ethyl ester, Ethyl 3-ethoxypropionate, is widely used as a solvent in coatings and

electronics, 3-Ethoxypropionic acid itself serves as a valuable building block in organic

synthesis and has potential applications in medicinal chemistry.

Building Block in Organic Synthesis
The bifunctional nature of 3-Ethoxypropionic acid (containing both a carboxylic acid and an

ether linkage) makes it a useful starting material or intermediate for the synthesis of more

complex molecules. The carboxylic acid moiety can be readily converted into a variety of other

functional groups such as esters, amides, acid chlorides, and alcohols, while the ether group

provides a stable, flexible linker within a target molecule.

Potential in Medicinal Chemistry
While extensive research into the direct pharmaceutical applications of 3-Ethoxypropionic
acid is not widely published, its structural motifs are present in various biologically active

compounds. It can be used as a linker or a side chain in the design of novel drug candidates.

The ethoxy group can influence the lipophilicity and metabolic stability of a molecule, which are

important parameters in drug design. Derivatives of propionic acid are a well-established class

of non-steroidal anti-inflammatory drugs (NSAIDs), suggesting that modifications of this core
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structure, such as the introduction of an ethoxy group, could be a strategy for the development

of new therapeutic agents.

Spectroscopic and Analytical Characterization
Proper characterization of 3-Ethoxypropionic acid is essential for confirming its identity and

purity. The following section provides an overview of the expected spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl

group (a triplet and a quartet), two methylene groups (as triplets), and a broad singlet for the

acidic proton of the carboxylic acid. The integration of these signals will correspond to the

number of protons in each environment.

¹³C NMR: The carbon NMR spectrum will display five distinct signals corresponding to the

five unique carbon atoms in the molecule. The chemical shifts will be indicative of the

electronic environment of each carbon, with the carbonyl carbon of the carboxylic acid

appearing at the lowest field.

Infrared (IR) Spectroscopy
The IR spectrum of 3-Ethoxypropionic acid will be dominated by a very broad absorption

band in the region of 2500-3300 cm⁻¹, which is characteristic of the O-H stretching vibration of

the carboxylic acid dimer. A strong, sharp absorption peak will also be present around 1710

cm⁻¹ due to the C=O (carbonyl) stretching vibration. The C-O stretching of the ether and

carboxylic acid will appear in the fingerprint region (around 1000-1300 cm⁻¹).

Mass Spectrometry (MS)
In mass spectrometry with electron ionization (EI), the molecular ion peak (M⁺) may be

observed at m/z = 118. Common fragmentation patterns for carboxylic acids include the loss of

a hydroxyl radical (M-17) and the loss of a carboxyl group (M-45).[2] The fragmentation of the

ether linkage may also lead to characteristic fragment ions.

Safety, Handling, and Storage
Hazard Identification
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3-Ethoxypropionic acid is classified as a corrosive substance that can cause serious eye

damage.[1] Appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, must be worn when handling this chemical.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

vapors. Avoid contact with skin, eyes, and clothing.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong bases and oxidizing agents. Keep the container tightly closed when not in

use.

Conclusion
3-Ethoxypropionic acid is a versatile chemical with a range of properties that make it a useful

tool for researchers in organic synthesis and drug discovery. A clear understanding of its

synthesis, properties, and safe handling is paramount for its effective and responsible use in

the laboratory. While its applications are not as broadly documented as its ethyl ester, its

potential as a synthetic building block warrants further exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-Ethoxypropionic Acid:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072214#cas-number-and-molecular-formula-of-3-
ethoxypropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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